2-cyclohexyl-N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• InChI: InChI=1S/C20H27NO3S/c1-15-8-9-18(12-16(15)2)21(19-10-11-25(23,24)14-19)20(22)13-17-6-4-3-5-7-17/h8-12,17,19H,3-7,13-14H2,1-2H3
• InChI Key: CGGOJAGVUNGRRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)CC3CCCCC3)C
• Molecular Formula: C20H27NO3S
• Molecular Weight: 361.5 g/mol

Description

2-cyclohexyl-N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C20H27NO3S and its molecular weight is 361.5. The purity is usually 95%.
BenchChem offers high-quality 2-cyclohexyl-N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyclohexyl-N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Fluorescence Properties

Research into structurally similar amide-containing derivatives reveals insights into their structural aspects and properties, including salt and inclusion compound formation, as well as fluorescence characteristics. For example, studies on compounds structurally related to quinoline derivatives have shown that these compounds can form crystalline salts or inclusion compounds with other molecules, exhibiting enhanced fluorescence properties upon interaction with specific guests or protonation. Such properties highlight the potential of these compounds in developing materials with novel optical characteristics (A. Karmakar, R. Sarma, J. Baruah, 2007).

Synthetic Approaches and Chemical Transformations

The synthesis and chemical transformation of related acetamide derivatives have been a subject of interest, aiming to achieve specific molecular configurations and properties. Research on the stereoselective synthesis of cis and trans-fused compounds demonstrates the capabilities of synthetic chemistry to precisely manipulate molecule structures for desired outcomes, such as the synthesis of specific alkaloid analogs or enhancing specific chemical properties (Miho Saito, J. Matsuo, H. Ishibashi*, 2007).